Cas no 1615-92-5 (Hop-21-ene)

• Product Name: Hop-21-ene
• CAS No: 1615-92-5
• MF: C₃₀H₅₀
• MW: 410.718009471893
• CID: 117879
• PubChem ID: 12310623
• Update Time: 2025-09-22

Hop-21-ene Chemical and Physical Properties

Names and Identifiers

• A'-Neogammacer-21-ene
• (3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-propan-2-ylidene-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysene
• HOP-21(22)-ENE
• HOP-21(22)-ENE (17Β(H))
• A-Neogammacer-21-en
• Hop-21(22)-ene (17β(H))100µg
• Hop-21(22)-ene solution
• hop-22(29)-ene
• J-009845
• 1615-92-5
• hop-21-ene
• DTXSID80487234
• CHEBI:132464
• Hop-21-ene

• Inchi： 1S/C30H50/c1-20(2)21-12-17-27(5)22(21)13-18-29(7)24(27)10-11-25-28(6)16-9-15-26(3,4)23(28)14-19-30(25,29)8/h22-25H,9-19H2,1-8H3/t22-,23-,24+,25+,27-,28-,29+,30+/m0/s1
• InChI Key： CBZFLMNNXKRPHN-DRTOFSRZSA-N
• SMILES： [C@@]12(C)CC[C@H]3C(C)(C)CCC[C@]3(C)[C@H]1CC[C@@H]1[C@@]3(C)CC/C(=C(/C)\C)/[C@@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 410.39100
• Monoisotopic Mass: 410.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 460.703°C at 760 mmHg
• Flash Point: 232.134°C
• Refractive Index: 1.51
• PSA: 0.00000
• LogP: 9.19810

Hop-21-ene Security Information

• Hazardous Material transportation number：UN 1262 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S60
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R11
• Safety Term：S60-61-62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids